3-(3-Ethoxyspiro[3.5]nonan-1-yl)-1-[(3-hydroxycyclobutyl)methyl]-1-methylurea

• IUPAC Name: 3-(3-ethoxyspiro[3.5]nonan-1-yl)-1-[(3-hydroxycyclobutyl)methyl]-1-methylurea
• InChI: InChI=1S/C18H32N2O3/c1-3-23-16-11-15(18(16)7-5-4-6-8-18)19-17(22)20(2)12-13-9-14(21)10-13/h13-16,21H,3-12H2,1-2H3,(H,19,22)
• InChI Key: UHCIJEGRNISLIA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1CC(C12CCCCC2)NC(=O)N(C)CC3CC(C3)O
• Molecular Formula: C18H32N2O3
• Molecular Weight: 324.5 g/mol

Description

3-(3-Ethoxyspiro[3.5]nonan-1-yl)-1-[(3-hydroxycyclobutyl)methyl]-1-methylurea is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. This compound is synthesized using a specific method and has been studied extensively for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations in lab experiments.

Mechanism of Action

The mechanism of action of 3-(3-Ethoxyspiro[3.5]nonan-1-yl)-1-[(3-hydroxycyclobutyl)methyl]-1-methylurea is not fully understood. However, studies have suggested that it works by inhibiting the activity of certain enzymes involved in cancer cell growth and proliferation. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
In addition to its anti-cancer activity, 3-(3-Ethoxyspiro[3.5]nonan-1-yl)-1-[(3-hydroxycyclobutyl)methyl]-1-methylurea has been shown to have several other biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress, which are implicated in many diseases. It has also been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-(3-Ethoxyspiro[3.5]nonan-1-yl)-1-[(3-hydroxycyclobutyl)methyl]-1-methylurea is its high potency and selectivity against cancer cells. It has also been shown to have low toxicity in normal cells, making it a potential candidate for cancer treatment. However, one of the limitations of this compound is its low solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 3-(3-Ethoxyspiro[3.5]nonan-1-yl)-1-[(3-hydroxycyclobutyl)methyl]-1-methylurea. One area of interest is in the development of more efficient synthesis methods that can be used on a larger scale. Another area of interest is in the study of its potential applications in the treatment of other diseases, such as neurodegenerative diseases. Additionally, further research is needed to fully understand its mechanism of action and to optimize its therapeutic potential.
In conclusion, 3-(3-Ethoxyspiro[3.5]nonan-1-yl)-1-[(3-hydroxycyclobutyl)methyl]-1-methylurea is a promising compound with potential applications in scientific research. Its synthesis method has been optimized for high yields and purity, and it has been extensively studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations in lab experiments. Further research is needed to fully understand its therapeutic potential and to optimize its use in the treatment of various diseases.

Synthesis Methods

The synthesis method of 3-(3-Ethoxyspiro[3.5]nonan-1-yl)-1-[(3-hydroxycyclobutyl)methyl]-1-methylurea involves the reaction of 3-(3-ethoxyspiro[3.5]nonan-1-yl)-1-methylurea with 3-chlorocyclobutanone in the presence of a base. The resulting product is then purified using column chromatography. This method has been optimized for high yields and purity, making it suitable for large-scale synthesis.

Scientific Research Applications

3-(3-Ethoxyspiro[3.5]nonan-1-yl)-1-[(3-hydroxycyclobutyl)methyl]-1-methylurea has been studied extensively for its potential applications in scientific research. One of the most promising applications is in the field of cancer research. Studies have shown that this compound has potent anti-cancer activity, particularly against breast cancer cells. It has also been shown to have anti-inflammatory and anti-oxidant properties, making it a potential candidate for the treatment of various inflammatory diseases.